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Compound of Interest

Compound Name: 4-Nonanone

Cat. No.: B1580890

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-Nonanone, a ketone with significant
applications in various scientific and industrial fields. The document details its chemical identity,
physical properties, synthesis protocols, key reactions, and safety information, tailored for a
technical audience.

Chemical Identity and Nomenclature

4-Nonanone, a medium-chain ketone, is a colorless to light yellow liquid at room temperature.
[1][2][3][4] It possesses a characteristic sweet or fruity odor.[1] The International Union of Pure
and Applied Chemistry (IUPAC) designates its official name as nonan-4-one.[5][6][7][8] It is also
commonly known by synonyms such as pentyl propyl ketone and propyl amyl ketone.[1][7][8][9]

IUPAC Name: nonan-4-one[5][6]

CAS Number: 4485-09-0[1][5][6][7][€]

Molecular Formula: CoH1sO[1][5][6][7][8]

SMILES: CCCCCC(=0)CCCIO][10]

INChl Key: TYBCSQFBSWACAA-UHFFFAOY SA-N[1][7][8]

Physicochemical Properties
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The properties of 4-Nonanone make it suitable for various applications, including its use as a

solvent and a flavoring agent.[1] It is soluble in organic solvents like ethanol and ether, with

limited solubility in water.[1] Key quantitative data are summarized below.

Property Value Unit

Molecular Weight 142.24 g/mol [1][6]

Boiling Point 188.0 °C (at 760 mmHQ)[6]
Density 0.816 - 0.827 g/cm3 (at 20-25°C)[11][12]
Flash Point 61.11 °C[11]

Refractive Index 1.416 - 1.422 (at 20°C)[11]

LogP (Octanol/Water) 2.936 -[9]

Vapor Pressure 0.553 mmHg (at 25°C)[12]

Synthesis and Experimental Protocols

4-Nonanone can be synthesized through various chemical pathways. A high-yield method

involves the oxidation of a secondary alcohol precursor.

This protocol describes the synthesis of 4-Nonanone from Propyl-pentyl-carbinol (nonan-4-ol)

with a reported yield of 92%.

Reagents and Materials:

e Propyl-pentyl-carbinol (Nonan-4-ol)

e 4,4'-bis-(dichloroiodo)-biphenyl

o Tetraethylammonium bromide

e Chloroform (solvent)

e Magnetic stirrer and stirring bar
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¢ Round-bottom flask

» Standard workup and purification equipment (separatory funnel, rotary evaporator,
chromatography supplies)

Procedure:

o Dissolve Propyl-pentyl-carbinol in chloroform within a round-bottom flask.

e Add 4,4'-bis-(dichloroiodo)-biphenyl and tetraethylammonium bromide to the solution.

 Stir the reaction mixture vigorously at 20°C.

e Monitor the reaction progress using an appropriate technique (e.g., Thin Layer
Chromatography). The reaction is typically complete within 25 minutes.

e Upon completion, quench the reaction and proceed with a standard aqueous workup.

o Extract the organic layer, dry it over an anhydrous salt (e.g., MgSOa), and filter.

» Remove the solvent under reduced pressure using a rotary evaporator.

 Purify the resulting crude product via column chromatography to isolate pure 4-Nonanone.

Logical Workflow for Synthesis

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1580890?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Reaction Setup
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l
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Stir at 20°C
for ~25 min

Workup & Purification

Aqueous Workup

l

Extraction & Drying

l

Solvent Evaporation
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Y

Pure 4-Nonanone

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Nonanone via oxidation.
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Chemical Reactivity and Applications

As a ketone, 4-Nonanone's reactivity is centered on the carbonyl group. It readily undergoes
nucleophilic addition reactions, a cornerstone of ketone chemistry.

Key Reactions:

» Nucleophilic Addition: The carbonyl carbon is electrophilic and susceptible to attack by
nucleophiles.

o Alkylation: 4-Nonanone is utilized in alkylation reactions, often catalyzed by various metal
complexes.[2][12][13]

Applications:

» Flavoring Agent: It is recognized as an odor-impact compound and is used as a food additive
in products like dairy, baked goods, and beverages.[2][11]

e Solvent: Its properties as a medium-chain ketone make it a useful solvent in certain
applications.[1]

o Chemical Intermediate: It serves as a precursor in the synthesis of other organic
compounds.[1]

Generalized Reaction Pathway
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(e.g., Tertiary Alcohol)

Click to download full resolution via product page
Caption: Nucleophilic addition reaction at the carbonyl group of 4-Nonanone.

Safety and Handling

According to the Globally Harmonized System (GHS), 4-Nonanone is classified as causing
serious eye irritation (H319).[4][6]

Handling Recommendations:
» Handle only in well-ventilated areas.[1]

* Wear appropriate personal protective equipment (PPE), including safety glasses and gloves,
to prevent skin and eye contact.[1][11]

* In case of eye contact, rinse cautiously with water for several minutes. If irritation persists,
seek medical attention.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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